4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one

• IUPAC Name: 4-fluoro-1,2,4,5-tetrahydro-2-benzazepin-3-one
• InChI: InChI=1S/C10H10FNO/c11-9-5-7-3-1-2-4-8(7)6-12-10(9)13/h1-4,9H,5-6H2,(H,12,13)
• InChI Key: RSQRSDOZOCKJDS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NCC2=CC=CC=C21)F
• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol

Description

4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one (4-F-THBC) is a synthetic compound that has recently been studied for its potential applications in various scientific fields. It is a member of the azepinone family, which includes a wide variety of compounds that have been used in medicinal and industrial applications. 4-F-THBC has been found to have a wide range of biological activities and has been studied for its potential use in drug development and laboratory experiments.

Scientific Research Applications

4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been studied for its potential applications in various scientific fields, such as drug development, laboratory experiments, and medical research. In drug development, 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. In laboratory experiments, 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been used to study the effects of drug-like molecules on cells and tissues. In medical research, 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been used to study the effects of drugs on the human body.

Mechanism of Action

The exact mechanism of action of 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one is not yet fully understood. However, it is believed that the compound binds to certain receptors in the body, which then triggers a cascade of biochemical and physiological effects. It is also believed that 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one may interact with other molecules in the body to produce its effects.
Biochemical and Physiological Effects
4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been found to have a wide range of biochemical and physiological effects. In animal studies, 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been found to reduce inflammation, reduce tumor growth, and inhibit viral replication. In human studies, 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been found to reduce pain and inflammation, reduce nausea and vomiting, and reduce the risk of side effects from chemotherapy.

Advantages and Limitations for Lab Experiments

4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is non-toxic and non-irritating. It also has a wide range of biological activities, making it a useful tool for studying the effects of drug-like molecules on cells and tissues. However, there are some limitations to using 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one in laboratory experiments. It is difficult to obtain in large quantities, and it has a relatively short shelf life.

Future Directions

There are several potential future directions for 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one research. One direction is to further study the biochemical and physiological effects of the compound in order to better understand its mechanism of action. Another direction is to develop new synthesis methods for 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one in order to make it easier to obtain in large quantities. Finally, additional research into the potential applications of 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one in drug development, laboratory experiments, and medical research could lead to new and improved treatments for various diseases and conditions.

Synthesis Methods

4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one can be synthesized using a variety of methods, including an organic synthesis route, as well as a solid-phase synthesis route. The organic synthesis route involves the use of a nitrile intermediate, which is then reacted with a Grignard reagent to form the desired 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one product. The solid-phase synthesis route involves the use of a polystyrene resin, which is then reacted with a Grignard reagent to form the desired 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one product. Both synthesis routes can be used to produce 4-Fluoro-1,2,4,5-tetrahydrobenzo[c]azepin-3-one in a highly efficient manner.